Cas no 81323-59-3 (Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)-)

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)-, is a versatile organic compound with unique properties suitable for various applications in organic synthesis.

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)- structure

81323-59-3 structure

Product name:Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)-

CAS No:81323-59-3

MF:C₁₃H₂₃NO₅

MW:273.325424432755

MDL:MFCD32694457

CID:704158

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)-
- 1,1-Dimethylethyl (2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxobutanoate (ACI)
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, 1,1-dimethylethyl ester, (S)- (ZCI)
- tert-Butyl (S)-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoate
- MDL： MFCD32694457
- Inchi： 1S/C13H23NO5/c1-12(2,3)18-10(16)9(7-8-15)14-11(17)19-13(4,5)6/h8-9H,7H2,1-6H3,(H,14,17)/t9-/m0/s1
- InChI Key： IDTQQOOKLSBNKR-VIFPVBQESA-N
- SMILES： [C@@H](CC=O)(NC(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1055764-1g	tert-Butyl (S)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	1g	$700	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427096-100mg	(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	100mg	￥884.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427096-1g	(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	1g	￥3360.00	2024-07-28
eNovation Chemicals LLC	Y1055764-5g	tert-butyl (S)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	5g	$1030	2025-02-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427096-10g	(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	10g	￥16640.00	2024-07-28
1PlusChem	1P020LQK-1g	(S)-tert-butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	>95%	1g	$398.00	2024-04-21
Key Organics Ltd	CS-3084-1g	(S)-tert-butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	>95%	1g	£486.00	2025-02-24
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01819-1g	butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, 1,1-dimethylethyl ester, (2S)-	81323-59-3	97%	1g	$680	2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01819-5g	butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, 1,1-dimethylethyl ester, (2S)-	81323-59-3	97%	5g	$1960	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427096-5g	(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-4-oxobutanoate	81323-59-3	95%	5g	￥10800.00	2024-07-28

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,1,1-dimethylethyl ester, (2S)- Production Method

Synthetic Circuit 1

34582-32-6

6638-79-5

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane ; 2 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -78 °C

Reference

Inhibitors of nicotinamide N-methyltransferase designed to mimic the methylation reaction transition state

van Haren, Matthijs J.; et al, Organic & Biomolecular Chemistry, 2017, 15(31), 6656-6667

Synthetic Circuit 2

80963-08-2

81323-59-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 50 psi, rt
2.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; -10 °C; 30 min, -10 - -5 °C
2.2 Reagents: Sodium borohydride Solvents: Water ; cooled; 4 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
3.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
3.2 Reagents: Sodium thiosulfate Solvents: Water ; 5 min, rt

Reference

Synthesis of Optically Pure 4-Fluoro-Glutamines as Potential Metabolic Imaging Agents for Tumors

Qu, Wenchao; et al, Journal of the American Chemical Society, 2011, 133(4), 1122-1133

Synthetic Circuit 3

147698-03-1

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Dichloromethane ; 6 h, rt

Reference

Total Synthesis and Stereochemical Assignment of the Antimicrobial Lipopeptide Cerexin A1

Cochrane, Stephen A.; et al, Organic Letters, 2015, 17(21), 5428-5431

Synthetic Circuit 4

24424-99-5

56-84-8

71432-55-8

81323-59-3

Reaction Conditions

1.1 -
1.2 -
1.3 -
1.4 -
1.5 -
1.6 -
1.7 Reagents: Triethylsilane Catalysts: Palladium

Reference

Chirospecific synthesis of (1S,3R)-1-amino-3-(hydroxymethyl)cyclopentane, precursor for carbocyclic nucleoside synthesis. Dieckmann cyclization with an α-amino acid

Bergmeier, Stephen C.; et al, Journal of Organic Chemistry, 1993, 58(9), 2369-76

Synthetic Circuit 5

34582-32-6

1117-97-1

81323-59-3

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ; 1 h, rt
1.2 18 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; -78 °C; 2.5 h, -78 °C
2.2 Reagents: Potassium bisulfate Solvents: Tetrahydrofuran

Reference

Discovery of Inhibitors of DNA Methyltransferase 2, an Epitranscriptomic Modulator and Potential Target for Cancer Treatment

Schwickert, Marvin ; et al, Journal of Medicinal Chemistry, 2022, 65(14), 9750-9788

Synthetic Circuit 6

34582-32-6

81323-59-3

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 3 h, rt
2.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Dichloromethane ; 20 min, 15 - 20 °C

Reference

Synthesis of an Azido Precursor to (2S,5R)-5-Hydroxylysine Using an Asymmetric Organocatalytic Chlorination/Reduction Sequence

Johannes, Manuel; et al, Journal of Organic Chemistry, 2013, 78(24), 12809-12813

Synthetic Circuit 7

16856-13-6

24424-99-5

81323-59-3

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Water ; 0 °C; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
2.1 Reagents: Sodium hydroxide Solvents: Water
3.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran
4.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 30 min, -78 °C
4.2 Solvents: Dichloromethane ; 30 min, -78 °C
4.3 Reagents: Triethylamine ; 30 min, -78 °C; -78 °C → rt
4.4 Reagents: Water

Reference

Synthesis of (S)-1-tert-butyl-2-(tert-butyloxycarbonylamino)-aspartate semi-aldehyde

Hong, Wei; et al, Huaxue Shiji, 2012, 34(3), 285-286

Synthetic Circuit 8

147698-03-1

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Dichloromethane ; 20 min, 15 - 20 °C

Reference

Synthesis of an Azido Precursor to (2S,5R)-5-Hydroxylysine Using an Asymmetric Organocatalytic Chlorination/Reduction Sequence

Johannes, Manuel; et al, Journal of Organic Chemistry, 2013, 78(24), 12809-12813

Synthetic Circuit 9

34582-32-6

81323-59-3

Reaction Conditions

1.1 -
1.2 Reagents: Triethylsilane Catalysts: Palladium

Reference

Design, synthesis, and preliminary biological evaluation of a DNA methyltransferase-directed alkylating agent

Weller, Rachel L.; et al, ChemBioChem, 2006, 7(2), 243-245

Synthetic Circuit 10

122313-00-2

81323-59-3

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -78 °C

Reference

Bisubstrate Inhibitors of Nicotinamide N-Methyltransferase (NNMT) with Enhanced Activity

Gao, Yongzhi; et al, Journal of Medicinal Chemistry, 2019, 62(14), 6597-6614

Synthetic Circuit 11

122313-00-2

81323-59-3

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -75 °C; 2 h, -75 °C

Reference

Design, synthesis, and kinetic analysis of potent protein N-terminal methyltransferase 1 inhibitors

Zhang, Gang; et al, Organic & Biomolecular Chemistry, 2015, 13(14), 4149-4154

Synthetic Circuit 12

34582-32-6

6638-79-5

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylamine , PyBOP Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Triethylamine ; 2 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 30 min, -78 °C; 2 h, -78 °C; -78 °C → 0 °C
2.2 Reagents: Potassium tartrate Solvents: Ethyl acetate , Water ; overnight, rt

Reference

Synthesis and structure-activity relationship studies of 2,4-thiazolidinediones and analogous heterocycles as inhibitors of dihydrodipicolinate synthase

Christoff, Rebecca M.; et al, Bioorganic & Medicinal Chemistry, 2021, 52,

Synthetic Circuit 13

59768-74-0

98946-18-0

81323-59-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C; 17 h, rt
1.2 Reagents: Boron trifluoride etherate ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 2 h, rt
2.2 Reagents: Citric acid Solvents: Water
3.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; 30 min, 0 °C
3.2 Reagents: Sodium borohydride ; 0 °C; 3 h, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
4.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 5 h, rt
4.2 Reagents: Sodium thiosulfate Solvents: Water ; 0 °C

Reference

Stereoselective synthesis of protected L-allo-enduracididine and L-enduracididine via asymmetric nitroaldol reaction

Ohsawa, Kosuke; et al, Synthesis, 2020, 52(6), 942-948

Synthetic Circuit 14

122313-00-2

81323-59-3

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane

Reference

Enantiospecific synthesis of L-α-aminosuberic acid. Synthetic applications in preparation of atrial natriuretic factor analogs

Wernic, Dominik; et al, Journal of Organic Chemistry, 1989, 54(17), 4224-8

Synthetic Circuit 15

34582-32-6

81323-59-3

Reaction Conditions

1.1 Reagents: Ethyl chloroformate , Sodium borohydride
1.2 -

Reference

Raney-Co Mediated Reductive Cyclization of an α,β-Unsaturated Nitrile

Janey, Jacob M.; et al, Journal of Organic Chemistry, 2008, 73(8), 3212-3217

Synthetic Circuit 16

24277-39-2

81323-59-3

Reaction Conditions

1.1 Reagents: Cesium carbonate , 4,7-Diphenyl-1,10-phenanthroline , Oxygen Catalysts: Copper oxide (CuO) , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dichloromethane ; rt → 40 °C; 60 h, 40 °C

Reference

Decarboxylative Oxidation of Carboxylic Acids Using Photocatalysis and Copper Catalysis

Zaman, Muhammad Kashif; et al, Synlett, 2023, 34(17), 2029-2033

Synthetic Circuit 17

34582-31-5

81323-59-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 2 h, rt
1.2 Reagents: Citric acid Solvents: Water
2.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; 30 min, 0 °C
2.2 Reagents: Sodium borohydride ; 0 °C; 3 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
3.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 5 h, rt
3.2 Reagents: Sodium thiosulfate Solvents: Water ; 0 °C

Reference

Stereoselective synthesis of protected L-allo-enduracididine and L-enduracididine via asymmetric nitroaldol reaction

Ohsawa, Kosuke; et al, Synthesis, 2020, 52(6), 942-948

Synthetic Circuit 18

34582-32-6

81323-59-3

Reaction Conditions

Reference

Transition-State Analogues of Phenylethanolamine N-Methyltransferase

Mahmoodi, Niusha ; et al, Journal of the American Chemical Society, 2020, 142(33), 14222-14233

Synthetic Circuit 19

34582-32-6

1117-97-1

81323-59-3

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ; 1 h, rt
1.2 18 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -75 °C; 2 h, -75 °C

Reference

Design, synthesis, and kinetic analysis of potent protein N-terminal methyltransferase 1 inhibitors

Zhang, Gang; et al, Organic & Biomolecular Chemistry, 2015, 13(14), 4149-4154

Synthetic Circuit 20

34582-31-5

81323-59-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran
3.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 30 min, -78 °C
3.2 Solvents: Dichloromethane ; 30 min, -78 °C
3.3 Reagents: Triethylamine ; 30 min, -78 °C; -78 °C → rt
3.4 Reagents: Water

Reference

Synthesis of (S)-1-tert-butyl-2-(tert-butyloxycarbonylamino)-aspartate semi-aldehyde

Hong, Wei; et al, Huaxue Shiji, 2012, 34(3), 285-286

Synthetic Circuit 21

34582-32-6

6638-79-5

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane ; 2 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -78 °C

Reference

Bisubstrate Inhibitors of Nicotinamide N-Methyltransferase (NNMT) with Enhanced Activity

Gao, Yongzhi; et al, Journal of Medicinal Chemistry, 2019, 62(14), 6597-6614

Synthetic Circuit 22

98946-18-0

24424-99-5

56-84-8

81323-59-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Methanol ; 0 °C; 30 min, rt
1.2 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 0 °C; 18 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4, 0 °C
1.4 Solvents: Dichloromethane ; 0 °C; 17 h, rt
1.5 Reagents: Boron trifluoride etherate ; 2 h, rt
1.6 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 2 h, rt
2.2 Reagents: Citric acid Solvents: Water
3.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; 30 min, 0 °C
3.2 Reagents: Sodium borohydride ; 0 °C; 3 h, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
4.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 5 h, rt
4.2 Reagents: Sodium thiosulfate Solvents: Water ; 0 °C

Reference

Stereoselective synthesis of protected L-allo-enduracididine and L-enduracididine via asymmetric nitroaldol reaction

Ohsawa, Kosuke; et al, Synthesis, 2020, 52(6), 942-948

Synthetic Circuit 23

98946-18-0

7536-58-5

81323-59-3

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane , Cyclohexane ; 2 h, rt; cooled
1.2 Reagents: Sodium bicarbonate ; 10 min, cooled
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 50 psi, rt
3.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; -10 °C; 30 min, -10 - -5 °C
3.2 Reagents: Sodium borohydride Solvents: Water ; cooled; 4 h, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
4.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
4.2 Reagents: Sodium thiosulfate Solvents: Water ; 5 min, rt

Reference

Synthesis of Optically Pure 4-Fluoro-Glutamines as Potential Metabolic Imaging Agents for Tumors

Qu, Wenchao; et al, Journal of the American Chemical Society, 2011, 133(4), 1122-1133

Synthetic Circuit 24

17585-59-0

81323-59-3

Reaction Conditions

1.1 Reagents: Thionyl chloride
2.1 Reagents: Perchloric acid Solvents: Water ; 0 °C; overnight, rt
2.2 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
3.1 Reagents: Sodium hydroxide Solvents: Water
4.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran
5.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 30 min, -78 °C
5.2 Solvents: Dichloromethane ; 30 min, -78 °C
5.3 Reagents: Triethylamine ; 30 min, -78 °C; -78 °C → rt
5.4 Reagents: Water

Reference

Synthesis of (S)-1-tert-butyl-2-(tert-butyloxycarbonylamino)-aspartate semi-aldehyde

Hong, Wei; et al, Huaxue Shiji, 2012, 34(3), 285-286

Synthetic Circuit 25

147698-03-1

81323-59-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Dichloromethane ; rt

Reference

Synthesis of 4-mercapto-L-lysine derivatives: Potential building blocks for sequential native chemical ligation

Pasunooti, Kalyan Kumar; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(22), 6268-6271

Synthetic Circuit 26

34582-32-6

81323-59-3

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 2 h, rt
2.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Dichloromethane ; 6 h, rt

Reference

Total Synthesis and Stereochemical Assignment of the Antimicrobial Lipopeptide Cerexin A1

Cochrane, Stephen A.; et al, Organic Letters, 2015, 17(21), 5428-5431